Cas no 2171780-80-4 (3-(1-amino-3,5-dimethylcyclohexyl)oxan-3-ol)

• Product Name: 3-(1-amino-3,5-dimethylcyclohexyl)oxan-3-ol
• CAS No: 2171780-80-4
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 6197295
• PubChem ID: 165787223
• Update Time: 2025-10-23

3-(1-amino-3,5-dimethylcyclohexyl)oxan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-amino-3,5-dimethylcyclohexyl)oxan-3-ol
• 2171780-80-4
• EN300-1646272

• Inchi： 1S/C13H25NO2/c1-10-6-11(2)8-12(14,7-10)13(15)4-3-5-16-9-13/h10-11,15H,3-9,14H2,1-2H3
• InChI Key： GXDZAVDMEFEDPC-UHFFFAOYSA-N
• SMILES： OC1(COCCC1)C1(CC(C)CC(C)C1)N

Computed Properties

• Exact Mass: 227.188529040g/mol
• Monoisotopic Mass: 227.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-(1-amino-3,5-dimethylcyclohexyl)oxan-3-ol

3-(1-amino-3,5-dimethylcyclohexyl)oxan-3-ol (CAS No. 2171780-80-4): A Comprehensive Scientific Profile

In the evolving landscape of specialty chemicals and pharmaceutical intermediates, 3-(1-amino-3,5-dimethylcyclohexyl)oxan-3-ol (CAS No. 2171780-80-4) has emerged as a compound of significant interest to researchers and industry professionals. This structurally unique molecule combines a cyclohexylamine moiety with an oxane (tetrahydropyran) ring system, creating opportunities for diverse applications in medicinal chemistry and material science.

The molecular architecture of 3-(1-amino-3,5-dimethylcyclohexyl)oxan-3-ol features two distinct structural elements that contribute to its chemical behavior: the 1,3,5-trisubstituted cyclohexane ring bearing an amino group at position 1, and the oxan-3-ol (tetrahydropyran-3-ol) component. This combination results in a compound with both hydrogen bond donor (amine) and hydrogen bond acceptor (ether and alcohol) functionalities, making it particularly valuable in molecular recognition applications.

Recent scientific literature highlights growing interest in amino-cyclohexanol derivatives like 3-(1-amino-3,5-dimethylcyclohexyl)oxan-3-ol for their potential in drug discovery programs. The compound's structural features resemble those found in several bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics. Researchers are investigating its utility as a chiral building block for the synthesis of more complex pharmaceutical compounds.

From a synthetic chemistry perspective, 3-(1-amino-3,5-dimethylcyclohexyl)oxan-3-ol presents interesting challenges and opportunities. The presence of multiple stereocenters (at positions 1, 3, and 5 of the cyclohexane ring and position 3 of the oxane ring) makes this compound particularly valuable for studying stereoselective synthesis methods. Current research focuses on developing efficient asymmetric synthesis routes to access all possible stereoisomers of this compound.

The physical properties of 3-(1-amino-3,5-dimethylcyclohexyl)oxan-3-ol make it suitable for various applications. As a solid at room temperature with moderate solubility in both polar and non-polar solvents, it serves as an excellent candidate for crystallization studies. The compound's amphiphilic character, resulting from its polar amino and hydroxyl groups combined with non-polar cyclohexyl and methyl groups, has drawn attention for potential applications in surfactant chemistry and membrane research.

In the context of green chemistry initiatives, researchers are exploring sustainable production methods for 3-(1-amino-3,5-dimethylcyclohexyl)oxan-3-ol. Recent advances in biocatalysis and flow chemistry have shown promise for reducing the environmental impact of its synthesis while maintaining high yields and stereochemical purity. These developments align with growing industry demand for eco-friendly chemical processes.

The commercial availability of 3-(1-amino-3,5-dimethylcyclohexyl)oxan-3-ol (CAS No. 2171780-80-4) has increased significantly in recent years, reflecting its growing importance in chemical research and development. Suppliers typically offer this compound with varying levels of stereochemical purity, allowing researchers to select the appropriate grade for their specific applications. Current market trends indicate steady growth in demand, particularly from the pharmaceutical and agrochemical sectors.

Analytical characterization of 3-(1-amino-3,5-dimethylcyclohexyl)oxan-3-ol typically involves a combination of techniques including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming the compound's structure, particularly the relative configuration of its multiple stereocenters. Recent advances in analytical chemistry have improved the ability to characterize such complex molecules with greater accuracy and efficiency.

Looking to the future, 3-(1-amino-3,5-dimethylcyclohexyl)oxan-3-ol is poised to play an increasingly important role in several cutting-edge research areas. Its potential applications in supramolecular chemistry, as a component of molecular machines, and in the development of advanced materials are currently under investigation. The compound's unique combination of structural features makes it particularly valuable for designing functional materials with tailored properties.

For researchers working with 3-(1-amino-3,5-dimethylcyclohexyl)oxan-3-ol, proper handling and storage are essential to maintain its chemical integrity. While not classified as hazardous, standard laboratory precautions should be followed when working with this compound. It should be stored in a cool, dry environment, protected from moisture and strong oxidizers to ensure long-term stability.

The scientific community continues to explore new synthetic applications for 3-(1-amino-3,5-dimethylcyclohexyl)oxan-3-ol, particularly in the field of catalysis. Recent studies have demonstrated its utility as a ligand in various transition metal-catalyzed reactions, where its rigid structure and multiple coordination sites can influence reaction selectivity and efficiency. These developments highlight the compound's versatility beyond its initial applications.

In conclusion, 3-(1-amino-3,5-dimethylcyclohexyl)oxan-3-ol (CAS No. 2171780-80-4) represents an important addition to the toolbox of modern synthetic chemists. Its unique structural features, combined with its growing range of applications, ensure that this compound will remain a subject of active research in both academic and industrial settings. As synthetic methodologies continue to advance, we can expect to see even more innovative uses for this versatile molecule emerge in the coming years.